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Compound of Interest

Compound Name: 4-Isopropoxybenzoic acid

Cat. No.: B1664614 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the safety and handling of 4-
Isopropoxybenzoic acid. The information is intended for researchers, scientists, and

professionals in the field of drug development who may handle this compound. This guide

covers the toxicological properties, recommended handling procedures, and emergency

protocols. All quantitative data is summarized in structured tables, and key experimental

methodologies are detailed. Visual diagrams generated using Graphviz are provided to

illustrate logical safety workflows and potential mechanisms of action.

Introduction
4-Isopropoxybenzoic acid, a derivative of benzoic acid, is a chemical intermediate used in the

synthesis of various organic compounds.[1][2] As with any chemical substance, a thorough

understanding of its potential hazards and proper handling procedures is paramount to ensure

the safety of laboratory and manufacturing personnel. This guide synthesizes available safety

data to provide a detailed resource for the safe management of this compound.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 4-Isopropoxybenzoic acid is

presented in Table 1. These properties are essential for understanding its behavior and
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potential for exposure.

Property Value Reference

Molecular Formula C10H12O3 [3][4]

Molecular Weight 180.20 g/mol [4][5]

Appearance
Off-white to white crystalline

powder
[3][6]

Melting Point 164-167 °C [5][7]

Boiling Point 297 °C [8][9]

Flash Point 116 °C [8][9]

Water Solubility Insoluble [8][10]

Synonyms
4-(1-Methylethoxy)benzoic

acid, p-Isopropoxybenzoic acid
[3]

Toxicological Information and Hazard Classification
4-Isopropoxybenzoic acid is classified as an irritant to the skin, eyes, and respiratory system.

[2][3][4][6] The Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals provides a standardized framework for communicating these hazards.

Hazard Class GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Mechanism of Action: Irritation
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The irritant effects of benzoic acid and its derivatives are primarily attributed to their ability to

disrupt cell membranes.[10][11] The lipophilic nature of 4-Isopropoxybenzoic acid allows it to

penetrate the lipid bilayers of epithelial cells in the skin, eyes, and respiratory tract. This

disruption can lead to a cascade of cellular events, including the release of inflammatory

mediators, resulting in the observed symptoms of irritation such as redness, swelling, and pain.
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Figure 1: Postulated signaling pathway for irritation caused by 4-Isopropoxybenzoic acid.

Experimental Protocols for Hazard Assessment
The GHS classifications for 4-Isopropoxybenzoic acid are based on data from standardized

toxicological studies. While the specific results for this compound are not publicly available, the

methodologies follow established OECD guidelines.

Skin Irritation Testing (OECD Guideline 439: In Vitro Skin
Irritation: Reconstructed Human Epidermis Test Method)
This in vitro method is a preferred alternative to animal testing for assessing skin irritation.[7][9]

[12][13]

Methodology:

Test System: A reconstructed human epidermis (RhE) model, which is a three-dimensional

tissue construct that mimics the human epidermis, is used.[13]

Application: A precise amount of the test substance (4-Isopropoxybenzoic acid) is applied

topically to the surface of the RhE tissue.

Exposure: The tissue is exposed to the substance for a defined period, typically 15 to 60

minutes.

Post-Exposure Incubation: After exposure, the tissue is rinsed and incubated for

approximately 42 hours to allow for the development of cytotoxic effects.

Viability Assessment: Cell viability is measured using a colorimetric assay, most commonly

the MTT assay. In this assay, the mitochondrial dehydrogenase enzymes in viable cells

convert the yellow MTT tetrazolium salt into a blue formazan salt, which is then extracted

and quantified spectrophotometrically.[13]

Classification: The substance is classified as a skin irritant (Category 2) if the mean tissue

viability is reduced to 50% or less of the negative control.
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Eye Irritation Testing (OECD Guideline 405: Acute Eye
Irritation/Corrosion)
This in vivo test is conducted when in vitro data is not sufficient for classification.

Methodology:

Test Animals: Healthy, adult albino rabbits are typically used for this test.

Application: A single dose of the test substance (0.1 mL of liquid or 0.1 g of solid) is instilled

into the conjunctival sac of one eye of each animal. The other eye serves as a control.

Observation: The eyes are examined for signs of irritation at 1, 24, 48, and 72 hours after

application. Observations include the cornea (opacity), iris (inflammation), and conjunctiva

(redness and swelling).

Scoring: The severity of the observed effects is scored according to a standardized grading

system (Draize scale).[14][15][16]

Classification: The classification is based on the severity and reversibility of the eye lesions.

A substance is classified as an eye irritant (Category 2) if it produces reversible inflammatory

changes in the eye.[10]
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Figure 2: General experimental workflow for in vitro/in vivo irritation testing.

Safe Handling and Storage
Adherence to proper handling and storage protocols is crucial to minimize exposure and

ensure a safe working environment.

Personal Protective Equipment (PPE)
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A summary of recommended PPE is provided in Table 3.

Protection Type Recommendation

Eye/Face Protection
Wear safety glasses with side-shields or

goggles.[3]

Skin Protection
Wear protective gloves (e.g., nitrile rubber) and

a lab coat.[3]

Respiratory Protection

Use in a well-ventilated area. If dust is

generated, a NIOSH-approved respirator may

be necessary.[3]

Handling
Avoid contact with skin, eyes, and clothing.[3]

Avoid breathing dust.

Wash hands thoroughly after handling.[3]

Use only in a well-ventilated area, such as a chemical fume hood.[3]

Storage
Keep the container tightly closed.[3]

Store in a dry, cool, and well-ventilated place.[3]

Store away from incompatible materials such as strong oxidizing agents.[6]

Emergency Procedures
In the event of an accidental exposure or spill, the following procedures should be followed.

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.[3]

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.[3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[3]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek medical attention.[3]

Accidental Release Measures
In the case of a spill, follow these steps to ensure safe cleanup.
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Figure 3: Logical workflow for handling a spill of 4-Isopropoxybenzoic acid.

Firefighting Measures
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Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[3]

Specific Hazards: Thermal decomposition may produce irritating gases and vapors, including

carbon monoxide and carbon dioxide.[3][6]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[3]

Conclusion
4-Isopropoxybenzoic acid is a valuable chemical intermediate that can be handled safely with

appropriate precautions. Its primary hazards are irritation to the skin, eyes, and respiratory

system. By understanding its properties, adhering to recommended handling and storage

procedures, and being prepared for emergencies, researchers and drug development

professionals can minimize the risks associated with its use. The experimental protocols

outlined in this guide, based on OECD guidelines, provide a framework for understanding the

basis of its hazard classifications. Continuous adherence to safety protocols is essential for a

safe and productive work environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.oecd.org/en/publications/test-no-439-in-vitro-skin-irritation-reconstructed-human-epidermis-test-method_9789264242845-en.html
https://www.semanticscholar.org/paper/Immediate-irritant-reactions-to-benzoic-acid-are-in-Lahti-Pylv%C3%A4nen/1ecc3873d655fee7440f0654bdcc5a4e692f568b
https://www.semanticscholar.org/paper/Immediate-irritant-reactions-to-benzoic-acid-are-in-Lahti-Pylv%C3%A4nen/1ecc3873d655fee7440f0654bdcc5a4e692f568b
https://iivs.org/assays/dermal/skin-irritation-test/
https://ijcrt.org/papers/IJCRT2408455.pdf
https://www.benzoic-acid-china.com/Newswz210309.htm
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://www.nucro-technics.com/services/toxicology/oecd-439-in-vitro-skin-irritation/
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Biomedical_engineering/Draize_test/
https://taylorandfrancis.com/knowledge/Medicine_and_healthcare/Medical_technology_%26_engineering/Draize_test/
https://www.scielo.br/j/babt/a/thDHRrmYyfrGstNx9Yd4XDB/?format=html&lang=en
https://www.benchchem.com/product/b1664614#safety-and-handling-of-4-isopropoxybenzoic-acid
https://www.benchchem.com/product/b1664614#safety-and-handling-of-4-isopropoxybenzoic-acid
https://www.benchchem.com/product/b1664614#safety-and-handling-of-4-isopropoxybenzoic-acid
https://www.benchchem.com/product/b1664614#safety-and-handling-of-4-isopropoxybenzoic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1664614?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

